Cas no 433921-23-4 (3-(5-Nitropyridin-2-yl)prop-2-enal)

• Product Name: 3-(5-Nitropyridin-2-yl)prop-2-enal
• CAS No: 433921-23-4
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 6016196
• PubChem ID: 119090805
• Update Time: 2025-07-17

3-(5-Nitropyridin-2-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitropyridin-2-yl)prop-2-enal
• EN300-1826364
• 433921-23-4
• 3-(5-Nitropyridin-2-yl)prop-2-enal

• Inchi： 1S/C8H6N2O3/c11-5-1-2-7-3-4-8(6-9-7)10(12)13/h1-6H/b2-1+
• InChI Key： RUUCJNJXUONSQC-OWOJBTEDSA-N
• SMILES： [O-][N+](C1=CN=C(/C=C/C=O)C=C1)=O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.8Ų

Additional information on 3-(5-Nitropyridin-2-yl)prop-2-enal

Recent Advances in the Study of 3-(5-Nitropyridin-2-yl)prop-2-enal (CAS: 433921-23-4)

3-(5-Nitropyridin-2-yl)prop-2-enal (CAS: 433921-23-4) is a nitro-substituted pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activities, providing valuable insights into its utility as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(5-Nitropyridin-2-yl)prop-2-enal, highlighting its role as a key intermediate in the preparation of bioactive compounds. The research demonstrated that this compound can be efficiently synthesized via a Knoevenagel condensation reaction, offering a high yield and excellent purity. The study also emphasized the compound's stability under various conditions, making it a reliable candidate for further chemical modifications.

In another recent investigation, researchers examined the biological activities of 3-(5-Nitropyridin-2-yl)prop-2-enal and its derivatives. The findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These results suggest its potential as a lead compound for the development of anti-inflammatory agents, although further optimization is required to enhance its efficacy and selectivity.

Additionally, computational studies have been conducted to predict the binding modes of 3-(5-Nitropyridin-2-yl)prop-2-enal with various biological targets. Molecular docking simulations indicated that the nitro group and the conjugated double bond system play critical roles in its interactions with target proteins. These insights are expected to guide the design of novel derivatives with improved pharmacological properties.

Despite these promising findings, challenges remain in the practical application of 3-(5-Nitropyridin-2-yl)prop-2-enal. Issues such as solubility and metabolic stability need to be addressed to advance its development as a therapeutic agent. Ongoing research is focused on structural modifications to overcome these limitations while retaining its bioactive properties.

In conclusion, 3-(5-Nitropyridin-2-yl)prop-2-enal (CAS: 433921-23-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic use. The integration of synthetic chemistry, biological evaluation, and computational modeling will be crucial in realizing its full potential.